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Compound of Interest

Compound Name: 2-Propionylpyrrole

An In-Depth Technical Guide to the Discovery and Synthetic History of 2-Propionylpyrrole

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Propionylpyrrole, a seemingly simple heterocyclic ketone, holds a significant place at the
intersection of flavor chemistry and synthetic methodology. While recognized for its
characteristic roasted, popcorn-like aroma, its true value to the scientific community lies in the
synthetic challenges and innovations associated with its preparation. The acylation of the
electron-rich pyrrole ring is a classic yet non-trivial transformation, prone to polymerization and
regioselectivity issues. This guide provides a comprehensive exploration of 2-
propionylpyrrole, beginning with its fundamental properties and delving into the historical and
modern synthetic strategies developed to access this important scaffold. We will examine the
mechanistic underpinnings of classical Friedel-Crafts acylation, the evolution toward milder
organocatalytic methods, and the broader significance of the 2-acylpyrrole moiety as a
foundational building block in medicinal chemistry.

Introduction: The Dual Identity of 2-Propionylpyrrole

2-Propionylpyrrole, with the IUPAC name 1-(1H-pyrrol-2-yl)propan-1-one, is an aromatic
ketone that has garnered interest in two distinct fields.[1] In the realm of food science, it is a
well-established flavoring agent, valued for its nutty, roasted, and popcorn-like sensory profile.
[1][2][3] However, for synthetic and medicinal chemists, 2-propionylpyrrole represents a
model compound for the C2-acylation of the pyrrole nucleus—a critical transformation for
building molecular complexity. Pyrrole and its derivatives are ubiquitous in nature and
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medicine, forming the core of vital biomolecules like heme and chlorophyll, as well as a wide
array of pharmaceuticals.[4][5][6] The introduction of an acyl group at the C2 position, as in 2-
propionylpyrrole, provides a versatile chemical handle for further elaboration, making the
reliable synthesis of such compounds a key focus of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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